Cas no 959578-21-3 (1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 959578-21-3
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• MDL: MFCD06200972
• CID: 3061228
• PubChem ID: 2763998
• Update Time: 2025-04-21

1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• AKOS005070564
• 4Y-0814
• 1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylicacid
• 959578-21-3
• 1H-Pyrazole-4-carboxylic acid, 1-(2-bromophenyl)-3,5-dimethyl-
• SCHEMBL20604195
• DTXSID101179372
• 1-(2-bromophenyl)-3,5-dimethylpyrazole-4-carboxylic acid
• MFCD06200972

• MDL： MFCD06200972
• Inchi： 1S/C12H11BrN2O2/c1-7-11(12(16)17)8(2)15(14-7)10-6-4-3-5-9(10)13/h3-6H,1-2H3,(H,16,17)
• InChI Key： ACBMQBBYLOEXOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(C)=C(C(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 294.00039Da
• Monoisotopic Mass: 294.00039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 235-237
• Boiling Point: 437.0±45.0 °C at 760 mmHg
• Flash Point: 218.1±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)